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Compound of Interest

Compound Name: Cadiamine

Cat. No.: B1194925 Get Quote

Despite its identification as a quinolizidine alkaloid found in select botanicals, a comprehensive

review of scientific literature reveals a significant lack of in-vivo research data for the compound

Cadiamine. This absence of published studies precludes the development of detailed

application notes and protocols for its use in animal research, including dosage

recommendations, experimental methodologies, and an understanding of its mechanism of

action.

Cadiamine, chemically known as 2-Piperidinone, 6-(octahydro-8-hydroxy-1-

(hydroxymethyl)-2H-quinolizin-3-yl)-, is classified as a Lupinine-type alkaloid. Its presence has

been documented in the leaves and twigs of the plant Cadia purpurea and has also been

identified in the metabolomic profile of Ashwagandha (Withania somnifera).

While research into the broader class of quinolizidine alkaloids has indicated a range of

biological activities, and some studies have explored the in-vivo effects of extracts from plants

containing these compounds, specific data for isolated Cadiamine remains unpublished. For

instance, extracts of Calpurnia aurea, which contains quinolizidine alkaloids, have been

investigated in mice for wound healing and anti-inflammatory properties. However, these

studies do not specify the Cadiamine content of the extracts nor do they provide dosage

information for the isolated compound.

A patent application includes Cadiamine in a list of chemical compounds, but it does not offer

any specific biological data or application details.
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The current body of scientific literature does not contain the necessary information to fulfill a

detailed request for in-vivo study protocols for Cadiamine. Key missing elements include:

Pharmacokinetic and Pharmacodynamic Data: No information is available on the absorption,

distribution, metabolism, and excretion (ADME) of Cadiamine in any animal model. Similarly,

its therapeutic and toxic dose ranges have not been established.

Mechanism of Action: The specific biological targets and signaling pathways through which

Cadiamine may exert its effects are unknown.

In-Vivo Efficacy Studies: There are no published studies detailing the administration of

isolated Cadiamine to animal models for the evaluation of its efficacy in any disease state.

Without this fundamental data, it is not possible to construct the requested detailed application

notes, quantitative data tables, experimental protocols, or signaling pathway diagrams. Further

foundational research is required to elucidate the pharmacological properties of Cadiamine
before standardized in-vivo research protocols can be developed for the scientific community.

To cite this document: BenchChem. [Cadiamine: Elusive Alkaloid Presents Challenge for In-
Vivo Research Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194925#cadiamine-dosage-for-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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